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Compound of Interest

Compound Name: BPHA

Cat. No.: B1204783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Benzoyl-N-phenylhydroxylamine (BPHA) is a versatile organic reagent widely utilized in

analytical chemistry for the gravimetric determination of various metal ions.[1] Its ability to form

stable, insoluble metal complexes that can be easily precipitated, filtered, and weighed makes

it a valuable tool for quantitative analysis.[1] This document provides detailed protocols for the

application of BPHA in the gravimetric analysis of several metal ions, including copper, iron,

aluminum, titanium, and beryllium.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the gravimetric

determination of selected metal ions using N-Benzoyl-N-phenylhydroxylamine.
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Analyte
(Metal Ion)

Optimal pH
Range for
Precipitatio
n

Precipitatio
n
Temperatur
e (°C)

Final
Weighing
Form

Molecular
Formula of
Weighed
Form

Gravimetric
Factor

Copper

(Cu²⁺)
3.6 - 6.0

Room

Temperature

Copper-

BPHA

Complex

Cu(C₁₃H₁₀NO

₂)₂
0.1299

Iron (Fe³⁺) 3.0 - 4.5
Room

Temperature

Iron-BPHA

Complex

Fe(C₁₃H₁₀NO

₂)₃
0.0816

Aluminum

(Al³⁺)
4.2 - 6.4 60 - 70

Aluminum-

BPHA

Complex

Al(C₁₃H₁₀NO₂

)₃
0.0405

Titanium

(Ti⁴⁺)

1.0 - 2.0 (in

H₂SO₄)

Room

Temperature

Titanium

Dioxide
TiO₂

0.5995 (from

Ti(C₁₃H₁₀NO₂

)₄)

Beryllium

(Be²⁺)
6.5 - 8.0

Room

Temperature

Beryllium

Oxide
BeO

0.0204 (from

Be(C₁₃H₁₀NO

₂)₂)

Experimental Protocols
Preparation of N-Benzoyl-N-phenylhydroxylamine
(BPHA) Reagent Solution
A standard reagent solution of BPHA is typically prepared by dissolving the solid reagent in a

suitable organic solvent.

Procedure:

Weigh an appropriate amount of N-Benzoyl-N-phenylhydroxylamine powder (assay ≥ 98%).

[2]

Dissolve the powder in ethanol or acetic acid to prepare a 0.1 M solution.
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Store the solution in a well-stoppered bottle.

General Protocol for Gravimetric Determination
The following is a general procedure that can be adapted for the specific metal ions listed in the

quantitative data table.

Procedure:

Sample Preparation: Take an accurately measured aliquot of the sample solution containing

the metal ion of interest into a beaker. Dilute with distilled water to approximately 200 mL.

pH Adjustment: Adjust the pH of the solution to the optimal range for the specific metal ion

(see table above) using a suitable buffer solution (e.g., ammonium acetate-acetic acid for

Cu²⁺, Fe³⁺, and Al³⁺) or dilute acid/base.

Precipitation: Heat the solution to the recommended precipitation temperature (if required).

Add the BPHA reagent solution dropwise with constant stirring until precipitation is complete.

An excess of the reagent should be added to ensure complete precipitation.

Digestion: Allow the precipitate to digest for a period of time to encourage the formation of

larger, more easily filterable particles. This is typically done by leaving the beaker on a water

bath or at room temperature for 1-2 hours.

Filtration: Filter the precipitate through a pre-weighed sintered glass or porcelain filtering

crucible.

Washing: Wash the precipitate with a suitable washing solution to remove any adsorbed

impurities. For many metal-BPHA complexes, a dilute solution of the precipitating reagent at

the optimal pH can be used.

Drying/Ignition:

For complexes that are weighed directly (e.g., Cu, Fe, Al complexes), dry the crucible

containing the precipitate in an oven at a temperature of 110-120 °C until a constant

weight is achieved.
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For precipitates that are converted to the metal oxide (e.g., Ti, Be), carefully ignite the

crucible at a high temperature (e.g., 800-1000 °C) in a muffle furnace to a constant weight.

[3][4]

Calculation: Calculate the mass of the analyte in the original sample based on the weight of

the final precipitate and the corresponding gravimetric factor.

Specific Protocol for the Gravimetric Determination of
Copper (Cu²⁺)
This protocol details the specific steps for the determination of copper using BPHA.

Procedure:

Take a known volume of the copper-containing solution in a 400 mL beaker and dilute to

about 200 mL with distilled water.

Add 10 mL of a 2 M ammonium acetate solution and 5 mL of glacial acetic acid to buffer the

solution to a pH between 3.6 and 6.0.

Add the 0.1 M BPHA reagent solution slowly with constant stirring until the precipitation of

the greenish-yellow copper-BPHA complex is complete. Add a slight excess of the reagent.

Allow the precipitate to settle for 1 hour at room temperature.

Filter the precipitate through a pre-weighed sintered glass crucible (G4).

Wash the precipitate with a freshly prepared wash solution containing 0.1% BPHA and

adjusted to the precipitation pH.

Dry the crucible and precipitate in an oven at 110-120 °C to a constant weight.

The weight of the precipitate corresponds to Cu(C₁₃H₁₀NO₂)₂.

Visualizations
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Experimental Workflow for Gravimetric Analysis using
BPHA

Sample Preparation
(Aliquot of metal ion solution)

pH Adjustment
(Using appropriate buffer)

Dilute

Precipitation
(Add BPHA reagent solution)

Heat (if required)

Digestion
(Allow precipitate to mature)

Filtration
(Separate precipitate from solution)

Washing
(Remove impurities)

Drying / Ignition
(To a constant weight)

Weighing
(Determine mass of final form)

Calculation
(% of analyte)
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Click to download full resolution via product page

Caption: Workflow for the gravimetric determination of metals using BPHA.

Logical Relationship for Separation of Beryllium
N-Benzoyl-N-phenylhydroxylamine can be employed for the separation of beryllium from iron,

aluminum, and titanium by controlling the pH of the solution.[4]
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Caption: Separation of Beryllium from interfering ions using BPHA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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